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Compound of Interest

Compound Name: D-Ribose-13C-4

Cat. No.: B12401262 Get Quote

Essential Safety and Handling Guide for D-Ribose-
13C-4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Ribose-13C-4. The following procedural guidance

outlines the necessary personal protective equipment (PPE), operational protocols for handling

and storage, and compliant disposal methods.

Personal Protective Equipment (PPE)
Effective protection is paramount when handling chemical compounds. The following table

summarizes the recommended PPE for D-Ribose-13C-4.
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Protection Type Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or goggles; Face

shield.[1][2]

To prevent eye contact with

airborne particles or splashes.

Skin Protection

Chemical-resistant gloves;

Protective clothing (lab coat).

[1][2]

To prevent skin contact and

absorption.[1]

Respiratory Protection
NIOSH/CEN approved

respirator.[1][2]

Required when dusts are

generated to prevent

inhalation.[1]

Emergency Use
Self-contained breathing

apparatus.[1][2]

For firefighting and response

to large spills.[1][3]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential to maintain the integrity of D-
Ribose-13C-4 and ensure a safe laboratory environment.

Step-by-Step Handling Protocol
Engineering Controls: Always handle D-Ribose-13C-4 in a well-ventilated area.[4] Use a

local exhaust ventilation system or a chemical fume hood where dust may be generated.[1]

[2]

Donning PPE: Before handling, put on all required PPE as detailed in the table above.

Dispensing: When weighing or transferring the solid compound, take care to avoid the

formation of dust.[1][2]

Hygiene: After handling, wash hands and forearms thoroughly.[1][2] Do not eat, drink, or

smoke in the laboratory.

Storage Conditions
Proper storage is critical for preserving the stability of this isotopically labeled compound.
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Container: Keep the container tightly closed.[1][2]

Environment: Store in a cool, dry, and well-ventilated place.[1][2] Protect from light and

moisture.[1][2]

Temperature:

For short-term storage of the solid compound, room temperature is generally acceptable.

[1][2]

For long-term storage, especially of stock solutions, colder temperatures are

recommended: -20°C for up to one month or -80°C for up to six months.[5]

Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal Plan
D-Ribose-13C-4 is a stable isotope-labeled compound and is not radioactive.[6] Therefore, its

disposal is more straightforward than for radiolabeled compounds.

Step-by-Step Disposal Protocol
Segregation: Do not mix D-Ribose-13C-4 waste with general laboratory trash.[6] While not

radioactive, it is still a chemical waste product.

Waste Collection: Collect waste D-Ribose-13C-4 and any contaminated consumables (e.g.,

gloves, weigh boats, pipette tips) in a suitable, clearly labeled, and sealed container for

chemical waste.[2]

Labeling: The waste container must be clearly labeled with its contents.

Regulatory Compliance: Disposal must be carried out in accordance with all local, regional,

and national regulations for chemical waste.[1] Consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Professional Disposal: Arrange for pick-up and disposal by a certified chemical waste

management company as per your institution's procedures.
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Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for handling D-Ribose-13C-4,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of D-Ribose-13C-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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